molecular formula C10H9N3O4 B8536966 Cyano-(3-nitro-pyridin-4-yl)-acetic acid ethyl ester

Cyano-(3-nitro-pyridin-4-yl)-acetic acid ethyl ester

Cat. No.: B8536966
M. Wt: 235.20 g/mol
InChI Key: IOEJIZSFIKWVIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyano-(3-nitro-pyridin-4-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H9N3O4

Molecular Weight

235.20 g/mol

IUPAC Name

ethyl 2-cyano-2-(3-nitropyridin-4-yl)acetate

InChI

InChI=1S/C10H9N3O4/c1-2-17-10(14)8(5-11)7-3-4-12-6-9(7)13(15)16/h3-4,6,8H,2H2,1H3

InChI Key

IOEJIZSFIKWVIZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C#N)C1=C(C=NC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethylcyanoacetate (3.75 g, 38 mmol) in 3 mL DMF was added dropwise at 0° C. to a suspension of sodium hydride (1.5 g, 60% in mineral oil, 38 mmol) in DMF (9 mL). The reaction mixture was stirred at room temperature for 30 minutes then cooled to ° C. and 3-nitro-4-chloropyridine (2.63 g, 19 mmol, 1 eq) in DMF (3 mL) added slowly. 2 M HCl (20 mL) and ethyl acetate (20 mL) were added after 2 hours stirring at room temperature and the organic layer was washed with water and brine, before being dried over sodium sulphate and concentrated to give a red/orange oil. The crude oil was triturated with ethyl acetate and the resultant solid collected by filtration to give the title compound (2.88 g, 48%). 1H NMR (d6-DMSO) δ 13.2 (s, br), 8.70 (1H, s), 7.88 (1H, dd, J=7.1, 1.0), 4.06 (2H, q, J=7.1), 1.18 (3H, t, J=7.1); LC-MS (1) Rt 1.13 min; m/z (ES−) 190, 234.
Quantity
3.75 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
9 mL
Type
solvent
Reaction Step One
Quantity
2.63 g
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
Yield
48%

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